Trifluoromethyl isocyanate
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Description
Trifluoromethyl isocyanate is a chemical compound with the formula C2F3NO . It is a colorless liquid and is used in various chemical reactions .
Synthesis Analysis
This compound can be synthesized from various methods. One such method involves the treatment of alcohols, thiols, and trimethylsilyl ethers with triphenylphosphine/2,3-dichloro-5,6-dicyanobenzoquinone/Bu4NOCN in acetonitrile . Another method involves the oxidation of isonitriles to isocyanates by DMSO as the oxidant, catalyzed by trifluoroacetic anhydride .Molecular Structure Analysis
The molecular structure of this compound consists of carbon, fluorine, nitrogen, and oxygen atoms . The exact structure can be found in various chemical databases .Chemical Reactions Analysis
This compound is known for its reactivity and is used in various chemical reactions . For example, it has been used in the synthesis of fluorescent photoinduced electron transfer (PET) chemosensors .Physical and Chemical Properties Analysis
This compound is a liquid at room temperature . It has a molecular weight of 111.0227 . More detailed physical and chemical properties can be found in various chemical databases .Safety and Hazards
Future Directions
The trifluoromethyl group, which is part of Trifluoromethyl isocyanate, is known for its abundance in more than 20% of pharmaceutical and agrochemical products . Therefore, the future directions in the field of this compound could involve further improvements in the field of trifluoromethylation reactions, which could lead to the development of new agrochemical drugs .
Properties
CAS No. |
460-49-1 |
---|---|
Molecular Formula |
C2F3NO |
Molecular Weight |
111.02 g/mol |
IUPAC Name |
trifluoro(isocyanato)methane |
InChI |
InChI=1S/C2F3NO/c3-2(4,5)6-1-7 |
InChI Key |
VYPHMDCIYPHFKS-UHFFFAOYSA-N |
SMILES |
C(=NC(F)(F)F)=O |
Canonical SMILES |
C(=NC(F)(F)F)=O |
Origin of Product |
United States |
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